96-02-6

Chloromaleic anhydride

In Stock

• CAS RN:
• 96-02-6

• Formula:
• C4HClO3

• InChI:
• InChI=1S/C4HClO3/c5-2-1-3(6)8-4(2)7/h1H

• InChIKey:
• CXJAFLQWMOMYOW-UHFFFAOYSA-N

• Chloromaleic anhydride, also known as Chloromaleic anhydride, is a useful research compound. Its molecular formula is C4HClO3 and its molecular weight is 132.5 g/mol. The purity is usually 95%.

1-Chloro-3,4-difluorobenzene

In Stock

• CAS RN:
• 696-02-6

• Formula:
• C6H3ClF2

• InChI:
• InChI=1S/C6H3ClF2/c7-4-1-2-5(8)6(9)3-4/h1-3H

• InChIKey:
• OPQMRQYYRSTBME-UHFFFAOYSA-N

• 4-Chloro-1,2-difluorobenzene is a halogenated benzene derivative. Its proton shielding has been computed using ab initio methods.
  
  

4-(1,3-Butadienyl)-3,5,5-trimethylcyclohex-2-en-1-one

• CAS RN:
• 5896-02-6

• Formula:
• C13H18O

• InChI:
• InChI=1S/C13H18O/c1-5-6-7-12-10(2)8-11(14)9-13(12,3)4/h5-8,12H,1,9H2,2-4H3/b7-6+

• InChIKey:
• YKVWPZJHENXDAJ-VOTSOKGWSA-N

• Megastigmatrienone belongs to the class of organic compounds known as cyclohexenones. Cyclohexenones are compounds containing a cylohexenone moiety, which is a six-membered aliphatic ring that carries a ketone and has one endocyclic double bond. Megastigmatrienone is considered to be a practically insoluble (in water) and relatively neutral molecule. Megastigmatrienone has been primarily detected in saliva. Within the cell, megastigmatrienone is primarily located in the membrane (predicted from logP).
  Megastigmatrienone is a ketone.

Boc-Leu-OMe

In Stock

• CAS RN:
• 63096-02-6

• Formula:
• C12H23NO4

• InChI:
• InChI=1S/C12H23NO4/c1-8(2)7-9(10(14)16-6)13-11(15)17-12(3,4)5/h8-9H,7H2,1-6H3,(H,13,15)/t9-/m0/s1

• InChIKey:
• QSEVMIMUBKMNOU-VIFPVBQESA-N

• Boc-Leu-OMe is a useful research compound. Its molecular formula is C12H23NO4 and its molecular weight is 245.32 g/mol. The purity is usually 95%.

(R)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid

In Stock

• CAS RN:
• 89496-02-6

• Formula:
• C12H14N2O3

• InChI:
• InChI=1S/C12H14N2O3/c1-17-8-2-3-11-9(5-8)7(6-14-11)4-10(13)12(15)16/h2-3,5-6,10,14H,4,13H2,1H3,(H,15,16)/t10-/m1/s1

• InChIKey:
• KVNPSKDDJARYKK-SNVBAGLBSA-N

• (R)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid is a useful research compound. Its molecular formula is C12H14N2O3 and its molecular weight is 234.255. The purity is usually 95%.

2,2,4,5,5-Pentamethyl-1-imidazolidinol 3-oxide

Usually In Stock

• CAS RN:
• 18796-02-6

• Formula:
• C8H16N2O2

• InChI:
• InChI=1S/C8H16N2O2/c1-6-7(2,3)10(12)8(4,5)9(6)11/h12H,1-5H3

• InChIKey:
• ANKGMEQLPXFSPL-UHFFFAOYSA-N

• 2,2,4,5,5-Pentamethyl-1-imidazolidinol 3-oxide is a useful research compound. Its molecular formula is C8H16N2O2 and its molecular weight is 172.22 g/mol. The purity is usually 95%.

N'-((4-ethoxyphenyl)sulfonyl)benzimidamide

In Stock

• CAS RN:
• 327096-02-6

• Formula:
• C15H16N2O3S

• InChI:
• InChI=1S/C15H16N2O3S/c1-2-20-13-8-10-14(11-9-13)21(18,19)17-15(16)12-6-4-3-5-7-12/h3-11H,2H2,1H3,(H2,16,17)

• InChIKey:
• UEKVOQXUKKPDLV-UHFFFAOYSA-N

• N'-((4-ethoxyphenyl)sulfonyl)benzimidamide is a useful research compound. Its molecular formula is C15H16N2O3S and its molecular weight is 304.36. The purity is usually 95%.

Amino-(2,3,4-trimethoxy-phenyl)-acetic acid

In Stock

• CAS RN:
• 500696-02-6

• Formula:
• C11H15NO5

• InChI:
• InChI=1S/C11H15NO5/c1-15-7-5-4-6(8(12)11(13)14)9(16-2)10(7)17-3/h4-5,8H,12H2,1-3H3,(H,13,14)

• InChIKey:
• LESILKOTGOKBNZ-UHFFFAOYSA-N

• Amino-(2,3,4-trimethoxy-phenyl)-acetic acid is a useful research compound. Its molecular formula is C11H15NO5 and its molecular weight is 241.24 g/mol. The purity is usually 95%.

1-[4-(3-bromothiophen-2-yl)phenyl]-N-methylmethanamine

In Stock

• CAS RN:
• 937796-02-6

• Formula:
• C12H12BrNS

• InChI:
• InChI=1S/C12H12BrNS/c1-14-8-9-2-4-10(5-3-9)12-11(13)6-7-15-12/h2-7,14H,8H2,1H3

• InChIKey:
• JAQWWPQIUYWZIC-UHFFFAOYSA-N

• 1-[4-(3-bromothiophen-2-yl)phenyl]-N-methylmethanamine is a useful research compound. Its molecular formula is C12H12BrNS and its molecular weight is 282.2 g/mol. The purity is usually 95%.

4-amino-2-(tert-butyl)-3(2H)-pyridazinone

In Stock

• CAS RN:
• 330196-02-6

• Formula:
• C8H13N3O

• InChI:
• InChI=1S/C8H13N3O/c1-8(2,3)11-7(12)6(9)4-5-10-11/h4-5H,9H2,1-3H3

• InChIKey:
• WIQJOJQLTBOLGT-UHFFFAOYSA-N

• 4-amino-2-(tert-butyl)-3(2H)-pyridazinone is a useful research compound. Its molecular formula is C8H13N3O and its molecular weight is 167.21 g/mol. The purity is usually 95%.

2-(pyridin-3-yl)-N-(m-tolyl)piperidine-1-carboxamide

Usually In Stock

• CAS RN:
• 398996-02-6

• Formula:
• C18H21N3O

• InChI:
• InChI=1S/C18H21N3O/c1-14-6-4-8-16(12-14)20-18(22)21-11-3-2-9-17(21)15-7-5-10-19-13-15/h4-8,10,12-13,17H,2-3,9,11H2,1H3,(H,20,22)

• InChIKey:
• AXTTWCNPFDVVSS-UHFFFAOYSA-N

• 2-(pyridin-3-yl)-N-(m-tolyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C18H21N3O and its molecular weight is 295.386. The purity is usually 95%.

6-chloro-4-phenyl-9-(3,4,5-trimethoxybenzyl)-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one

• CAS RN:
• 877796-02-6

• Formula:
• C27H24ClNO6

• InChI:
• InChI=1S/C27H24ClNO6/c1-31-22-9-16(10-23(32-2)27(22)33-3)13-29-14-20-25-19(11-21(28)26(20)34-15-29)18(12-24(30)35-25)17-7-5-4-6-8-17/h4-12H,13-15H2,1-3H3

• InChIKey:
• PMTUGORLDJXTMY-UHFFFAOYSA-N

• 6-chloro-4-phenyl-9-(3,4,5-trimethoxybenzyl)-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one is a useful research compound. Its molecular formula is C27H24ClNO6 and its molecular weight is 493.9g/mol. The purity is usually 95%.

6-(4-Chlorophenyl)-2-[(3-chlorophenyl)methyl]-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

Usually In Stock

• CAS RN:
• 893996-02-6

• Formula:
• C21H17Cl2N5O2

• InChI:
• InChI=1S/C21H17Cl2N5O2/c1-25-18-17(19(29)28(21(25)30)12-13-3-2-4-15(23)11-13)27-10-9-26(20(27)24-18)16-7-5-14(22)6-8-16/h2-8,11H,9-10,12H2,1H3

• InChIKey:
• GPDZQRDZFNTXJB-UHFFFAOYSA-N

• 6-(4-Chlorophenyl)-2-[(3-chlorophenyl)methyl]-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C21H17Cl2N5O2 and its molecular weight is 442.3. The purity is usually 95%.

6-(Methylamino)nicotinic acid

In Stock

• CAS RN:
• 262296-02-6

• Formula:
• C7H8N2O2

• InChI:
• InChI=1S/C7H8N2O2/c1-8-6-3-2-5(4-9-6)7(10)11/h2-4H,1H3,(H,8,9)(H,10,11)

• InChIKey:
• YDKUKBAONMWJHB-UHFFFAOYSA-N

• 6-(Methylamino)nicotinic acid is a useful research compound. Its molecular formula is C7H8N2O2 and its molecular weight is 152.15 g/mol. The purity is usually 95%.

3-Chloro-4-ethoxybenzonitrile

In Stock

• CAS RN:
• 916596-02-6

• Formula:
• C9H8ClNO

• InChI:
• InChI=1S/C9H8ClNO/c1-2-12-9-4-3-7(6-11)5-8(9)10/h3-5H,2H2,1H3

• InChIKey:
• XEOUAHORYSGJPD-UHFFFAOYSA-N

• 3-Chloro-4-ethoxybenzonitrile is a useful research compound. Its molecular formula is C9H8ClNO and its molecular weight is 181.62 g/mol. The purity is usually 95%.

3-Chloro-5-methoxypyridazine

In Stock

• CAS RN:
• 123696-02-6

• Formula:
• C5H5ClN2O

• InChI:
• InChI=1S/C5H5ClN2O/c1-9-4-2-5(6)8-7-3-4/h2-3H,1H3

• InChIKey:
• XLGRINRFBNCHQS-UHFFFAOYSA-N

• 3-Chloro-5-methoxypyridazine is a useful research compound. Its molecular formula is C5H5ClN2O and its molecular weight is 144.56 g/mol. The purity is usually 95%.

2-cyclohexyl-N-(1-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)acetamide

In Stock

• CAS RN:
• 1019096-02-6

• Formula:
• C23H28N4O3S

• InChI:
• InChI=1S/C23H28N4O3S/c1-15-11-21(25-22(28)12-16-7-5-4-6-8-16)27(26-15)23-24-18(14-31-23)17-9-10-19(29-2)20(13-17)30-3/h9-11,13-14,16H,4-8,12H2,1-3H3,(H,25,28)

• InChIKey:
• RSXLVXKGODDRFT-UHFFFAOYSA-N

• 2-cyclohexyl-N-(1-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C23H28N4O3S and its molecular weight is 440.6 g/mol. The purity is usually 95%.

N-(4-(3-(4-benzylpiperidin-1-yl)-2-hydroxypropoxy)phenyl)acetamide hydrochloride

In Stock

• CAS RN:
• 1179496-02-6

• Formula:
• C23H31ClN2O3

• InChI:
• InChI=1S/C23H30N2O3.ClH/c1-18(26)24-21-7-9-23(10-8-21)28-17-22(27)16-25-13-11-20(12-14-25)15-19-5-3-2-4-6-19;/h2-10,20,22,27H,11-17H2,1H3,(H,24,26);1H

• InChIKey:
• RQEYQLMNIGLMTO-UHFFFAOYSA-N

• N-(4-(3-(4-benzylpiperidin-1-yl)-2-hydroxypropoxy)phenyl)acetamide hydrochloride is a useful research compound. Its molecular formula is C23H31ClN2O3 and its molecular weight is 418.96. The purity is usually 95%.

Phenyl 4-((3-(o-tolyl)ureido)methyl)piperidine-1-carboxylate

In Stock

• CAS RN:
• 1234896-02-6

• Formula:
• C21H25N3O3

• InChI:
• InChI=1S/C21H25N3O3/c1-16-7-5-6-10-19(16)23-20(25)22-15-17-11-13-24(14-12-17)21(26)27-18-8-3-2-4-9-18/h2-10,17H,11-15H2,1H3,(H2,22,23,25)

• InChIKey:
• NOSNBXRESURAAA-UHFFFAOYSA-N

• Phenyl 4-((3-(o-tolyl)ureido)methyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C21H25N3O3 and its molecular weight is 367.449. The purity is usually 95%.

(1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl(2-(trifluoromethyl)phenyl)methanone

In Stock

• CAS RN:
• 1797096-02-6

• Formula:
• C15H14F3NO

• InChI:
• InChI=1S/C15H14F3NO/c16-15(17,18)13-7-2-1-6-12(13)14(20)19-10-4-3-5-11(19)9-8-10/h1-4,6-7,10-11H,5,8-9H2

• InChIKey:
• VBLXRIJUIRCNSS-UHFFFAOYSA-N

• (1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl(2-(trifluoromethyl)phenyl)methanone is a useful research compound. Its molecular formula is C15H14F3NO and its molecular weight is 281.278. The purity is usually 95%.

N-(tert-butyl)-4-((2-(2-chloro-6-fluorophenyl)acetamido)methyl)piperidine-1-carboxamide

In Stock

• CAS RN:
• 1797296-02-6

• Formula:
• C19H27ClFN3O2

• InChI:
• InChI=1S/C19H27ClFN3O2/c1-19(2,3)23-18(26)24-9-7-13(8-10-24)12-22-17(25)11-14-15(20)5-4-6-16(14)21/h4-6,13H,7-12H2,1-3H3,(H,22,25)(H,23,26)

• InChIKey:
• QWZXTQRWHWGCFD-UHFFFAOYSA-N

• N-(tert-butyl)-4-((2-(2-chloro-6-fluorophenyl)acetamido)methyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C19H27ClFN3O2 and its molecular weight is 383.89. The purity is usually 95%.

1-(Difluoromethyl)-6,7-dihydro-5H-pyrrolizine-3-carboxylic acid

Usually In Stock

• CAS RN:
• 2248296-02-6

• Formula:
• C9H9F2NO2

• InChI:
• InChI=1S/C9H9F2NO2/c10-8(11)5-4-7(9(13)14)12-3-1-2-6(5)12/h4,8H,1-3H2,(H,13,14)

• InChIKey:
• BYZPCYAQWAGTPS-UHFFFAOYSA-N

• 1-(Difluoromethyl)-6,7-dihydro-5H-pyrrolizine-3-carboxylic acid is a useful research compound. Its molecular formula is C9H9F2NO2 and its molecular weight is 201.173. The purity is usually 95%.

2-Methyl-1-(pyrido[2,3-d]pyrimidin-4-ylamino)-3-thiophen-3-ylpropan-2-ol

Usually In Stock

• CAS RN:
• 2379996-02-6

• Formula:
• C15H16N4OS

• InChI:
• InChI=1S/C15H16N4OS/c1-15(20,7-11-4-6-21-8-11)9-17-14-12-3-2-5-16-13(12)18-10-19-14/h2-6,8,10,20H,7,9H2,1H3,(H,16,17,18,19)

• InChIKey:
• DFIVJURSOKJGFU-UHFFFAOYSA-N

• 2-Methyl-1-(pyrido[2,3-d]pyrimidin-4-ylamino)-3-thiophen-3-ylpropan-2-ol is a useful research compound. Its molecular formula is C15H16N4OS and its molecular weight is 300.38. The purity is usually 95%.

1-[(3S,4R)-3-Amino-4-(2,2-dimethylpropyl)pyrrolidin-1-yl]-2-(3,5-dimethylphenyl)ethanone;hydrochloride

In Stock

• CAS RN:
• 2418596-02-6

• Formula:
• C19H31ClN2O

• InChI:
• InChI=1S/C19H30N2O.ClH/c1-13-6-14(2)8-15(7-13)9-18(22)21-11-16(17(20)12-21)10-19(3,4)5;/h6-8,16-17H,9-12,20H2,1-5H3;1H/t16-,17-;/m1./s1

• InChIKey:
• YSVAQFHDNJXNRO-GBNZRNLASA-N

• 1-[(3S,4R)-3-Amino-4-(2,2-dimethylpropyl)pyrrolidin-1-yl]-2-(3,5-dimethylphenyl)ethanone;hydrochloride is a useful research compound. Its molecular formula is C19H31ClN2O and its molecular weight is 338.92. The purity is usually 95%.